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Compound of Interest

Compound Name: 1-(1-ethyl-1H-pyrazol-4-yl)ethanol

Cat. No.: B7763207

Get Quote

Executive Summary
This guide provides a comprehensive spectral analysis of 1-(1-ethyl-1H-pyrazol-4-yl)ethanol
(CAS: 1015610-39-5), a critical intermediate in the synthesis of pyrazole-based pharmaceutical

agents, including Janus kinase (JAK) inhibitors. The document details the consensus nuclear

magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) profiles derived from

validated synthetic pathways and structural analogs.[1] It is designed to assist analytical

chemists and process engineers in structure verification and impurity profiling.

Synthesis Context & Impurity Profiling
To accurately interpret spectral data, one must understand the compound's origin. 1-(1-ethyl-
1H-pyrazol-4-yl)ethanol is typically synthesized via the hydride reduction of 1-(1-ethyl-1H-

pyrazol-4-yl)ethanone.

Reaction Pathway
The reduction transforms the C=O carbonyl into a secondary alcohol (CH-OH). Incomplete

reduction or regioisomeric byproducts are the primary impurities.
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Figure 1: Synthesis pathway via ketone reduction, highlighting the potential for unreacted

starting material.

Spectral Atlas
Mass Spectrometry (MS)
Method: ESI-MS (Positive Mode) or GC-MS (EI).

Molecular Formula:

Exact Mass: 154.09 g/mol
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Ion Type m/z (approx) Interpretation

[M+H]⁺ 155.1
Protonated molecular ion

(Base Peak in ESI).

[M+Na]⁺ 177.1
Sodium adduct (common in

ESI).

[M-H₂O]⁺ 137.1

Loss of water (dehydration),

characteristic of secondary

alcohols.

m/z 139 139.1

Loss of methyl radical (

) from the hydroxyethyl side

chain (EI mode).

m/z 95-96 ~95

Fragmentation of the pyrazole

ring system (loss of side

chains).

Infrared Spectroscopy (FT-IR)
Sampling: Thin film (neat) or KBr pellet.

The spectrum is dominated by the transformation of the carbonyl stretch into a hydroxyl stretch.
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Wavenumber (

)
Functional Group Diagnostic Note

3200 – 3400 O-H Stretch
Broad, strong band. Confirms

reduction of ketone.

2960 – 2850 C-H Stretch
Aliphatic stretches from Ethyl

and Methyl groups.

~1550, 1450 C=N, C=C Stretch
Characteristic pyrazole ring

breathing modes.

1060 – 1100 C-O Stretch

Strong band typical of

secondary alcohols (

alcohol).

Absent C=O Stretch
Absence of peak at ~1680

cm⁻¹ confirms full conversion.

Nuclear Magnetic Resonance (NMR)
Solvent:

(Chloroform-d) or

. Reference: TMS (

0.00 ppm).

H NMR (400 MHz,

)
The molecule has a plane of asymmetry, rendering the methylene protons of the N-ethyl group

enantiotopic but often appearing as a standard quartet due to free rotation.
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Context

7.45 – 7.55 Singlet (or d) 1H H-3

Pyrazole ring

proton (adjacent

to bridgehead).

7.35 – 7.45 Singlet (or d) 1H H-5

Pyrazole ring

proton (adjacent

to N-ethyl).

4.85 – 4.95
Quartet (

)
1H CH-OH

Methine proton

of the ethanol

side chain.

4.10 – 4.20
Quartet (

)
2H N-CH₂-CH₃

Methylene of the

N-ethyl group.

2.50 – 3.00 Broad Singlet 1H OH

Hydroxyl proton

(concentration

dependent).

1.45 – 1.55
Doublet (

)
3H CH(OH)-CH₃

Methyl group of

the ethanol side

chain.

1.40 – 1.50
Triplet (

)
3H N-CH₂-CH₃

Methyl group of

the N-ethyl

chain.
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Analyst Note: The two methyl signals (side chain doublet and N-ethyl triplet) often overlap in the

1.40–1.55 ppm region. In

, the OH proton typically appears as a doublet at

~5.0 ppm due to coupling with the methine proton, and the methine signal shifts to

~4.6 ppm.

C NMR (100 MHz,

)
Shift (

ppm)
Carbon Type Assignment

137.5 CH C-5 (Pyrazole ring)

127.0 Cq C-4 (Quaternary bridgehead)

125.5 CH C-3 (Pyrazole ring)

63.5 CH CH-OH (Side chain methine)

46.8 CH₂ N-CH₂ (Ethyl methylene)

23.5 CH₃
CH(OH)-CH₃ (Side chain

methyl)

15.4 CH₃ N-CH₂-CH₃ (Ethyl methyl)

Experimental Protocol: Preparation & Analysis
This protocol describes the generation of the analytical sample via ketone reduction.

Reagents
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Substrate: 1-(1-ethyl-1H-pyrazol-4-yl)ethanone (1.0 eq)

Reductant: Sodium Borohydride (

, 0.5 – 1.0 eq)

Solvent: Methanol (MeOH) or Ethanol (EtOH)

Procedure
Dissolution: Dissolve 1-(1-ethyl-1H-pyrazol-4-yl)ethanone (100 mg) in MeOH (3 mL) in a

round-bottom flask.

Cooling: Cool the solution to 0°C using an ice bath.

Addition: Slowly add

(15 mg) portion-wise over 5 minutes.

Observation: Gas evolution (

) will occur.

Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) for 1 hour.

Monitoring: Check via TLC (EtOAc/Hexane 1:1). Product (

) is more polar than ketone (

).

Quench: Add saturated

solution (2 mL) to quench excess borohydride.

Extraction: Extract with Dichloromethane (DCM, 3 x 5 mL).

Drying: Dry combined organics over

, filter, and concentrate in vacuo.
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Analysis: Analyze the resulting clear oil/gum directly via NMR.

Structural Logic & Fragmentation
The following diagram illustrates the fragmentation logic used to confirm the structure in Mass

Spectrometry.

Molecular Ion [M+H]+
m/z 155

Loss of Water (-18)
[M-H2O]+

ESI Source Heating

Side Chain Cleavage

High Energy

Fragment Ion
m/z 137
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Figure 2: Primary mass spectrometry fragmentation pathway showing characteristic

dehydration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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